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Compound of Interest

Compound Name: AS-605240

CAS No.: 648450-29-7; 648450-29-7

Cat. No.: B2457359 Get Quote

Executive Safety Assessment
Compound Profile: AS-605240 is a potent, ATP-competitive inhibitor of the PI3K

isoform. In drug development contexts, it is classified as a High-Potency Active Pharmaceutical
Ingredient (HPAPI).

The Silent Hazard: While the solid powder presents an inhalation risk, the most insidious

danger in the laboratory arises when AS-605240 is solubilized in Dimethyl Sulfoxide (DMSO).

DMSO is a bipolar aprotic solvent that permeates biological membranes (skin) rapidly. If AS-
605240 is dissolved in DMSO, the solvent acts as a "Trojan Horse," carrying the inhibitor

directly into your systemic circulation, bypassing the skin's natural barrier function.

Core Hazard Classifications (GHS):

H361: Suspected of damaging fertility or the unborn child (Class effect of PI3K inhibitors).

H373: May cause damage to organs (Liver/Gastrointestinal) through prolonged or repeated

exposure.

H301: Toxic if swallowed (Assumption of high potency).

The PPE Protocol: Engineering Your Defense
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Standard "lab coat and gloves" are insufficient without material verification. You must select

PPE based on the state of matter.

A. Hand Protection (The Critical Barrier)
Scientific Rationale: Latex gloves are permeable to organic solvents and should never be used

with DMSO stocks. Standard disposable nitrile gloves (4 mil) provide splash protection but

have a "breakthrough time" of <5 minutes against pure DMSO.

Glove Material DMSO Resistance Tactile Sensitivity Recommendation

Latex Poor High
DO NOT USE. Rapid

permeation.

Std. Nitrile (4 mil) Fair (<5 min) High

Double Glove

Required. Change

immediately upon

splash.

Butyl Rubber Excellent (>480 min) Low

Mandatory for large

volume spills (>100

mL).

Silver Shield® Excellent Low

Best for spill cleanup;

wear under nitrile for

grip.

The "Double-Glove" Protocol (Self-Validating System):

Inner Layer: Brightly colored nitrile (e.g., Orange/Blue).

Outer Layer: Standard white/purple nitrile.

Validation: If the outer glove is compromised, the bright inner color provides immediate visual

contrast, signaling a breach.

Change Frequency: Replace outer gloves every 60 minutes of active handling, or

immediately if a splash occurs.
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B. Respiratory Protection[1][2][3][4][5]
Primary Control: All handling of dry powder must occur within a certified Chemical Fume

Hood or Biological Safety Cabinet (Class II, Type B2 - total exhaust).

Secondary Control (Spills/Maintenance): If hood containment is breached, use a P100/N95

Particulate Respirator. Surgical masks provide zero protection against chemical aerosols.

C. Ocular & Body Protection[1][2][6][7]
Eyes: Chemical splash goggles (indirect venting) are superior to safety glasses when

handling DMSO solutions.

Body: Tyvek® sleeves or a fluid-resistant lab coat (buttoned to the neck) prevents absorption

through forearms resting on the biosafety cabinet sash.

Operational Workflows
Visualization: PPE Decision Logic
This decision matrix dictates your safety posture based on the physical state of the compound.
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Start: Handling AS-605240

Physical State?

Solid Powder
(High Inhalation Risk)

Weighing/Aliquot
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Engineering Control:
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Engineering Control:
Biosafety Cabinet or Hood

(Splash Containment)

PPE:
Double Nitrile Gloves

+ N95 (if outside hood)

PPE:
Double Nitrile (Change on Splash)

OR Butyl Rubber

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on the physical state of AS-605240.

Protocol A: Solubilization (Powder to Liquid)
Objective: Dissolve AS-605240 in DMSO (typically to 10-50 mM) without aerosolizing the

powder.

Preparation: Place the sealed vial of AS-605240 inside the fume hood. Allow it to equilibrate

to room temperature to prevent condensation.

Static Control: Use an anti-static gun on the vial if the powder appears "fly-away."

Addition: Add DMSO slowly down the side of the vial wall. Do not squirt directly onto the

powder (risks puffing).
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Vortexing: Cap tightly. Vortex inside the hood.

Validation: Invert the vial. Check for undissolved crystals. If clear, wipe the exterior of the vial

with a Kimwipe soaked in 10% bleach (to degrade trace residue) before removing from the

hood.

Protocol B: Spill Response (Bioactive)
Scenario: You have dropped a 10 mL vial of 10 mM AS-605240 in DMSO on the floor.

Isolate: Alert nearby personnel. "Bioactive Spill - Do Not Enter."

PPE Upgrade: Don Silver Shield® or Butyl gloves over your nitrile gloves. Put on shoe

covers.

Contain: Place absorbent pads over the spill (do not wipe yet).

Deactivate: Pour 10% Bleach (Sodium Hypochlorite) or a specific solvent deactivator gently

over the pads. Allow to sit for 15 minutes. Note: Bleach oxidizes the compound, reducing

bioactivity.

Clean: Scoop up pads into a hazardous waste bag. Scrub the area with soap and water

(DMSO is water-soluble).

Waste Disposal & Deactivation
Do not pour down the drain. AS-605240 is an environmental toxin.[1][2]

Waste Stream Item Description Disposal Method

Solid Waste
Contaminated gloves, pipette

tips, tubes

High-Temperature Incineration

(Red Bag/Biohazard)

Liquid Waste
DMSO stocks, cell culture

media

Chemical Waste Stream

(Label: "Toxic Organic - PI3K

Inhibitor")

Sharps Needles used for injection
Sharps Container

(Incineration)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2457359?utm_src=pdf-body
https://www.benchchem.com/product/b2457359?utm_src=pdf-body
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?NameCondition=BeginsWith&NameValue=&CodeCondition=IsEqualTo&CodeValue=00333562&CompCondition=BeginsWith&CompValue=&Form=&SortBy=ProductName&Language=en-US&SBU=&From=&To=&SuppressSearchControls=False&AlwaysShowSearchResults=False&PageSize=20&FolderID1=0&FolderID2=0&FolderID3=0&FolderID4=0&FolderID5=0&FolderID6=0&FolderID7=0&FolderID8=0&FolderID9=0&FolderID10=0&SearchAllPublicFolders=True
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?SearchAllPublicFolders=True&CodeCondition=IsEqualTo&CodeValue=00381192&Form=57c70348f2d7b3740000&Language=en-US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2457359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Cayman Chemical. (2023).[1] AS-605240 Safety Data Sheet (SDS).

Ansell Healthcare. (2022). Chemical Permeation & Degradation Resistance Guide (8th Ed).

[3] (Reference for DMSO breakthrough times).

National Institutes of Health (NIH). (2023). PubChem Compound Summary for CID

11666874 (AS-605240).

Occupational Safety and Health Administration (OSHA). (2024). Controlling Exposure to

Hazardous Drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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